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Compound of Interest

Compound Name: 3-(4-Methylbenzoyl)propionic acid

Cat. No.: B177081

An In-Depth Technical Guide to the Theoretical Yield Calculation for the Synthesis of 3-(4-
Methylbenzoyl)propionic Acid

Introduction

3-(4-Methylbenzoyl)propionic acid is a valuable intermediate in the synthesis of various
pharmaceuticals and agrochemicals.[1][2] Its synthesis is a classic example of a Friedel-Crafts
acylation reaction, a fundamental process in organic chemistry for attaching acyl groups to
aromatic rings.[2][3] This guide provides a comprehensive overview of the theoretical yield
calculation for the synthesis of 3-(4-Methylbenzoyl)propionic acid, specifically through the
reaction of toluene with succinic anhydride, catalyzed by aluminum chloride.[2][4]
Understanding the theoretical yield is crucial for researchers and drug development
professionals to evaluate reaction efficiency, optimize reaction conditions, and assess the
economic viability of a synthetic route.

Reaction Stoichiometry

The synthesis of 3-(4-Methylbenzoyl)propionic acid is typically achieved through the Friedel-
Crafts acylation of toluene with succinic anhydride.[2] The balanced chemical equation for this
reaction is as follows:

C7Hs (Toluene) + C4H40s (Succinic Anhydride) --(AlCl3)--> C11H120s3 (3-(4-
Methylbenzoyl)propionic acid)
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In this reaction, toluene and succinic anhydride are the reactants, and 3-(4-
Methylbenzoyl)propionic acid is the desired product.[4] Aluminum chloride (AICI5) acts as a
Lewis acid catalyst to facilitate the reaction.[2][3] The stoichiometry of the reaction is 1:1
between toluene and succinic anhydride.

Molecular Data

For accurate theoretical yield calculations, the molar masses of the reactants and the product
are essential. The table below summarizes the molecular formula and molar mass of each
compound involved in the synthesis.

Compound Name Molecular Formula Molar Mass ( g/mol )
Toluene C7Hs 92.14[5][6][7]1[8][°]
Succinic Anhydride CaHa0s3 100.07[10][11][12][13][14]
3-(4-Methylbenzoyl)propionic

_ C11H120s 192.21[1][4][15][16][17][18]
acid
Aluminum Chloride (Catalyst) AICIs 133.34[19][20][21][22][23]

Theoretical Yield Calculation

The theoretical yield represents the maximum amount of product that can be formed from the
given amounts of reactants, assuming 100% reaction efficiency. The calculation involves the
following steps:

o Determine the moles of each reactant: This is calculated by dividing the mass of the reactant
by its molar mass.

« ldentify the limiting reactant: The limiting reactant is the reactant that is completely
consumed first in a chemical reaction and therefore limits the amount of product that can be
formed. It is identified by comparing the mole ratio of the reactants to the stoichiometric ratio
in the balanced chemical equation.

o Calculate the theoretical moles of the product: The number of moles of the limiting reactant
determines the number of moles of the product that can be formed, based on the reaction
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stoichiometry.

o Calculate the theoretical yield in grams: This is achieved by multiplying the theoretical moles
of the product by its molar mass.

The following diagram illustrates the logical workflow for calculating the theoretical yield.

Reactant Inputs

Mass of Toluene

Mass of Succinic Anhydride

Calculation Steps

A,
Calculate Moles of Toluene

Calculate Moles of Succinic Anhydride Identify Limiting Reactant Ll stochomey Calculate Theoretical Moles of Product Calculate Theoretical Yield (grams)

Click to download full resolution via product page

Caption: Workflow for theoretical yield calculation.

Experimental Protocol and Sample Calculation

The following experimental protocol is based on a literature procedure for the synthesis of 3-(4-
methylbenzoyl)propionic acid.[4]

Protocol: In a reaction vessel, 75.7 g of succinic anhydride is dissolved in 457.5 mL of toluene.
[4] While stirring, 220.5 g of anhydrous aluminum trichloride (AICI3) is added in portions,
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maintaining the reaction temperature between 50-60 °C.[4] The reaction is monitored for
completion over a period of 2 hours.[4]

Sample Calculation: The table below details the theoretical yield calculation based on the
provided experimental data. The density of toluene is approximately 0.867 g/mL.

3-(4-
Succinic Anhydride Methylbenzoyl)pro
Parameter Toluene (C7Hs) L .
(C4H4053) pionic acid
(C11H1203)
Mass/Volume 457.5 mL 75.79
Density (g/mL) 0.867
Mass (Q) 396.5 75.7
Molar Mass ( g/mol ) 92.14 100.07 192.21
Moles 4.30 0.756
Stoichiometric Ratio 1 1 1
Reactant Status Excess Limiting
Theoretical Moles - - 0.756
Theoretical Yield (g) - - 145.3

From the calculation, succinic anhydride is the limiting reactant. Therefore, the maximum
theoretical yield of 3-(4-Methylbenzoyl)propionic acid that can be produced from this reaction
IS 145.3 grams.

Conclusion

The calculation of theoretical yield is a fundamental aspect of synthetic chemistry that provides
a benchmark for the success of a chemical reaction. For the synthesis of 3-(4-
Methylbenzoyl)propionic acid, a thorough understanding of the reaction stoichiometry and
the identification of the limiting reactant are paramount. This guide provides the necessary data
and a step-by-step methodology to enable researchers and professionals in drug development

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemicalbook.com/synthesis/3-4-methylbenzoyl-propionic-acid.htm
https://www.chemicalbook.com/synthesis/3-4-methylbenzoyl-propionic-acid.htm
https://www.benchchem.com/product/b177081?utm_src=pdf-body
https://www.benchchem.com/product/b177081?utm_src=pdf-body
https://www.benchchem.com/product/b177081?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

to ac

curately determine the theoretical yield, which is the first step in evaluating the efficiency

and practicality of this important synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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